3,4-Dichloro-6,7,8,9-tetrahydro-2-hydroxydibenzothiophene
Cat. No. B8288784
M. Wt: 273.2 g/mol
InChI Key: KICHKWMGULZNAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COc1cc2c3c(sc2c(Cl)c1Cl)CCCC3
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Cl:1][c:2]1[c:3]([O:16][CH3:17])[cH:4][c:5]2[c:6]([s:7][c:8]3[c:9]2[CH2:10][CH2:11][CH2:12][CH2:13]3)[c:14]1[Cl:15].[ClH:18].[OH2:25].[n:19]1[cH:20][cH:21][cH:22][cH:23][cH:24]1>>[Cl:1][c:2]1[c:3]([OH:16])[cH:4][c:5]2[c:6]([s:7][c:8]3[c:9]2[CH2:10][CH2:11][CH2:12][CH2:13]3)[c:14]1[Cl:15]
|
Inputs
Step One
|
Name
|
COc1cc2c3c(sc2c(Cl)c1Cl)CCCC3
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cc2c3c(sc2c(Cl)c1Cl)CCCC3
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccncc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Oc1cc2c3c(sc2c(Cl)c1Cl)CCCC3
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
